Cas no 1311966-47-8 (Cyanine 3 Bihexanoic Acid Dye, Succinimidyl Ester, Potassium Salt)

• Product Name: Cyanine 3 Bihexanoic Acid Dye, Succinimidyl Ester, Potassium Salt
• CAS No: 1311966-47-8
• MF: C₄₃H₄₉KN₄O₁₄S₂
• MW: 949.095870733261
• CID: 1064220
• PubChem ID: 50930841
• Update Time: 2025-07-10

Cyanine 3 Bihexanoic Acid Dye, Succinimidyl Ester, Potassium Salt Chemical and Physical Properties

Names and Identifiers

• Cyanine 3 Bihexanoic Acid Dye, Succinimidyl Ester, Potassium Salt
• Cyanine 3 Bihexanoic Acid Dye, Succinimidyl Ester, Potassium Salt (See also C958505, sodium salt)
• Cyanine 3 Bihexanoic Acid Dye, Succinimidyl Ester, Potassium Salt (See also C958505, sodium salt)
• potassium,(2E)-1-[6-(2,5-dioxopyrrolidin-1-yl)oxy-6-oxohexyl]-2-[(E)-3-[1-[6-(2,5-dioxopyrrolidin-1-yl)oxy-6-oxohexyl]-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]prop-2-enylidene]-3,3-dimethylindole-5-sulfonate
• 1-[6-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-6-oxohexyl]-2-[3-[1-[6-[(2,5-dioxo-1-pyrrolidinyl)oxy]-6-oxohexyl]-1,3-dihydro-3,3-dimethyl-5-sulfo-2H-indol-2-ylidene]-1-propen-1-yl]-3,3-dimethyl-5-sulfo-3H-indolium Inner Salt Potassium Salt
• Cyanine 3 Bihexanoic Acid Dye, Succinimidyl Ester, Sodium Salt
• potassium;(2E)-1-[6-(2,5-dioxopyrrolidin-1-yl)oxy-6-oxohexyl]-2-[(E)-3-[1-[6-(2,5-dioxopyrrolidin-1-yl)oxy-6-oxohexyl]-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]prop-2-enylidene]-3,3-dimethylindole-5-sulfonate
• DTXSID20678987
• Potassium 1-{6-[(2,5-dioxopyrrolidin-1-yl)oxy]-6-oxohexyl}-2-[(1E,3E)-3-(1-{6-[(2,5-dioxopyrrolidin-1-yl)oxy]-6-oxohexyl}-3,3-dimethyl-5-sulfonato-1,3-dihydro-2H-indol-2-ylidene)prop-1-en-1-yl]-3,3-dimethyl-3H-indol-1-ium-5-sulfonate
• 1311966-47-8
• 146397-20-8 (free acid)
• potassium;1-[6-(2,5-dioxopyrrolidin-1-yl)oxy-6-oxohexyl]-2-[3-[1-[6-(2,5-dioxopyrrolidin-1-yl)oxy-6-oxohexyl]-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]prop-2-enylidene]-3,3-dimethylindole-5-sulfonate

• Inchi： 1S/C43H50N4O14S2.K/c1-42(2)30-26-28(62(54,55)56)16-18-32(30)44(24-9-5-7-14-40(52)60-46-36(48)20-21-37(46)49)34(42)12-11-13-35-43(3,4)31-27-29(63(57,58)59)17-19-33(31)45(35)25-10-6-8-15-41(53)61-47-38(50)22-23-39(47)51;/h11-13,16-19,26-27H,5-10,14-15,20-25H2,1-4H3,(H-,54,55,56,57,58,59);/q;+1/p-1
• InChI Key： CBHGNVAPFRTZCF-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=CC2=C(C=1)C(C)(C)C(/C=C/C=C1\C(C)(C)C3C=C(C=CC=3N\1CCCCCC(=O)ON1C(CCC1=O)=O)S(=O)(=O)[O-])=[N+]2CCCCCC(=O)ON1C(CCC1=O)=O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 948.23200
• Monoisotopic Mass: 948.23237608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 64
• Rotatable Bond Count: 18
• Complexity: 1950
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 265Ų

Experimental Properties

• Solubility: DMF, DMSO, Methanol, Water
• Stability/Shelf Life: Light Sensitive
• PSA: 264.77000
• LogP: 6.50530

Cyanine 3 Bihexanoic Acid Dye, Succinimidyl Ester, Potassium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on Cyanine 3 Bihexanoic Acid Dye, Succinimidyl Ester, Potassium Salt

Cyanine 3 Bihexanoic Acid Dye, Succinimidyl Ester, Potassium Salt: A Comprehensive Overview

The Cyanine 3 Bihexanoic Acid Dye, Succinimidyl Ester, Potassium Salt (CAS No. 1311966-47-8) is a highly specialized fluorescent dye that has garnered significant attention in the fields of biochemistry, molecular biology, and diagnostic imaging. This compound is a derivative of Cyanine 3, a well-known fluorophore with exceptional photophysical properties. The Succinimidyl Ester group in its structure serves as a reactive moiety, enabling efficient conjugation with primary amines, such as those found in proteins and peptides. The Potassium Salt form enhances its solubility in aqueous solutions, making it ideal for various biological applications.

Recent advancements in fluorescence-based technologies have underscored the importance of Cyanine 3 Bihexanoic Acid Dye in applications such as live-cell imaging, flow cytometry, and immunoassays. Its ability to emit bright fluorescence under near-infrared (NIR) excitation makes it particularly suitable for deep tissue imaging, where traditional visible light-based dyes often fail due to tissue scattering and absorption. Studies published in leading journals like *Nature Biotechnology* and *Analytical Chemistry* have demonstrated its superior performance compared to other near-infrared dyes in terms of photostability and signal-to-noise ratio.

The synthesis of Cyanine 3 Bihexanoic Acid Dye involves a multi-step process that begins with the preparation of the parent Cyanine dye. The introduction of the Bihexanoic Acid moiety enhances the dye's hydrophobicity, which is crucial for its compatibility with lipid membranes and other biological interfaces. The conversion to the Succinimidyl Ester form is achieved through a nucleophilic acyl substitution reaction, ensuring reactivity without compromising the dye's photophysical properties. The final step involves neutralization with potassium ions to form the Potassium Salt, which stabilizes the compound for storage and use.

One of the most promising applications of this dye is in the field of bioconjugation. Researchers have successfully utilized it to label antibodies, enzymes, and nanoparticles for targeted delivery systems. For instance, a study published in *Biomaterials* highlighted its use in creating fluorescently tagged nanoparticles for cancer diagnostics. The dye's ability to withstand harsh conditions during conjugation processes while maintaining its fluorescence intensity has made it a preferred choice for such applications.

Another area where Cyanine 3 Bihexanoic Acid Dye has shown remarkable potential is in multiplexed imaging systems. By combining it with other NIR dyes like Cy5 or Cy7, scientists can achieve simultaneous detection of multiple analytes within a single sample. This capability is particularly valuable in clinical diagnostics and high-throughput screening assays where rapid and accurate results are critical.

Recent studies have also explored the use of this dye in theranostics, a field that combines therapy and diagnostics. For example, researchers have developed dual-functional nanoparticles loaded with anticancer drugs and labeled with Cyanine 3 Bihexanoic Acid Dye for simultaneous drug delivery and real-time monitoring of treatment efficacy. These findings suggest that the dye could play a pivotal role in personalized medicine by enabling precise monitoring of therapeutic interventions.

In terms of safety and biocompatibility, extensive toxicological studies have demonstrated that Cyanine 3 Bihexanoic Acid Dye exhibits low cytotoxicity at concentrations typically used in biological assays. Its rapid clearance from the body via renal excretion further reduces potential adverse effects. However, ongoing research continues to optimize its design for even greater biocompatibility and reduced immunogenicity.

The development of novel synthetic methods has also contributed to the widespread adoption of this dye. Traditional methods often involved complex purification steps that limited scalability. However, recent advancements in catalytic chemistry have enabled more efficient syntheses with higher yields and purities. These improvements have made Cyanine 3 Bihexanoic Acid Dye more accessible to researchers worldwide.

In conclusion, the Cyanine 3 Bihexanoic Acid Dye, Succinimidyl Ester, Potassium Salt represents a cutting-edge tool in modern fluorescence-based technologies. Its unique combination of photophysical properties, reactivity, and biocompatibility positions it as an indispensable reagent in biochemistry, diagnostics, and therapeutics. As research continues to uncover new applications and optimize its properties, this compound is poised to play an even greater role in advancing our understanding of biological systems and improving healthcare outcomes.